Cas no 677021-29-3 (4H-1-Benzopyran-4-one, 6-α-L-arabinopyranosyl-8-β-L-arabinopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 6-α-L-arabinopyranosyl-8-β-L-arabinopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• CAS No: 677021-29-3
• MF: C₂₅H₂₆O₁₃
• MW: 534.466148853302
• CID: 4486173
• PubChem ID: 10918510
• Update Time: 2025-04-24

4H-1-Benzopyran-4-one, 6-α-L-arabinopyranosyl-8-β-L-arabinopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-α-L-arabinopyranosyl-8-β-L-arabinopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 6-alpha-L-Arabinopyranosyl-8-beta-L-arabinopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• DTXSID601113385
• 677021-29-3
• 6-I+/--L-Arabinopyranosyl-8-I(2)-L-arabinopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C25H26O13/c26-9-3-1-8(2-4-9)13-5-10(27)14-19(32)15(24-21(34)17(30)11(28)6-36-24)20(33)16(23(14)38-13)25-22(35)18(31)12(29)7-37-25/h1-5,11-12,17-18,21-22,24-26,28-35H,6-7H2/t11-,12-,17-,18-,21+,22+,24-,25+/m0/s1
• InChI Key： LDVNKZYMYPZDAI-MYGGXVMTSA-N
• SMILES： O1C[C@@H]([C@@H]([C@H]([C@H]1C1=C2C(C(C=C(C3C=CC(=CC=3)O)O2)=O)=C(C(=C1O)[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 534.13734088g/mol
• Monoisotopic Mass: 534.13734088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 227Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides